Cas no 1017371-15-1 (3-Amino-2-(2-methylphenyl)methylpropan-1-ol)

• Product Name: 3-Amino-2-(2-methylphenyl)methylpropan-1-ol
• CAS No: 1017371-15-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 4567369
• PubChem ID: 24265023
• Update Time: 2025-11-02

3-Amino-2-(2-methylphenyl)methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-3-o-tolyl-propan-1-ol
• 3-Amino-2-(2-methylphenyl)methylpropan-1-ol
• EN300-37090
• 2-(aminomethyl)-3-(2-methylphenyl)propan-1-ol
• G43314
• AKOS016042326
• 1017371-15-1
• 3-amino-2-[(2-methylphenyl)methyl]propan-1-ol
• Z285055100
• 3-amino-2-(2-methylbenzyl)propan-1-ol
• AKOS000160288

• Inchi： 1S/C11H17NO/c1-9-4-2-3-5-11(9)6-10(7-12)8-13/h2-5,10,13H,6-8,12H2,1H3
• InChI Key： OOGVRAAJCDROMH-UHFFFAOYSA-N
• SMILES： C(O)C(CN)CC1=CC=CC=C1C

Computed Properties

• Exact Mass: 179.131014g/mol
• Monoisotopic Mass: 179.131014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.26g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-2-(2-methylphenyl)methylpropan-1-ol

3-Amino-2-(2-methylphenyl)methylpropan-1-ol (CAS No. 1017371-15-1): A Comprehensive Overview

3-Amino-2-(2-methylphenyl)methylpropan-1-ol (CAS No. 1017371-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amino alcohol derivative features a unique structural framework, combining a 2-methylphenyl group with an aminopropanol moiety, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C11H17NO, with a molecular weight of 179.26 g/mol, and it typically appears as a white to off-white crystalline powder under standard conditions.

The compound’s chemical properties are characterized by its moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while exhibiting limited solubility in water. The presence of both amino and hydroxyl functional groups in its structure allows for versatile reactivity, enabling its use in a wide range of organic transformations, including reductive amination, esterification, and nucleophilic substitution reactions. Researchers have particularly focused on its potential as a building block for drug discovery, given its structural similarity to bioactive molecules.

In recent years, 3-Amino-2-(2-methylphenyl)methylpropan-1-ol has been explored for its applications in central nervous system (CNS) drug development. Its structural motifs are reminiscent of neurotransmitters and neuromodulators, making it a candidate for designing novel psychoactive compounds or neuroprotective agents. This aligns with the growing interest in neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and depression, which are among the most searched topics in medical and pharmaceutical research today. The compound’s potential to interact with G-protein-coupled receptors (GPCRs) and ion channels further enhances its relevance in modern pharmacology.

Beyond pharmaceuticals, 3-Amino-2-(2-methylphenyl)methylpropan-1-ol has found utility in material science and catalysis. Its ability to act as a ligand or a precursor for metal-organic frameworks (MOFs) has been investigated, particularly in the context of green chemistry and sustainable synthesis. With the increasing global emphasis on environmentally friendly processes, this compound’s role in catalytic systems and biodegradable materials is a topic of active research. Industry professionals and academic researchers frequently search for innovative catalysts and eco-friendly chemical solutions, making this aspect of the compound highly relevant.

The synthetic routes to 3-Amino-2-(2-methylphenyl)methylpropan-1-ol often involve multi-step organic reactions, starting from readily available precursors such as 2-methylbenzaldehyde or 2-methylphenylacetic acid. Key steps may include reductive amination or Grignard reactions, followed by purification via column chromatography or recrystallization. Optimizing these synthetic pathways is a common focus in process chemistry, as researchers aim to improve yield, reduce waste, and enhance scalability. This aligns with the broader trend of cost-effective and sustainable synthesis, a hot topic in the chemical industry.

From a market perspective, the demand for 3-Amino-2-(2-methylphenyl)methylpropan-1-ol is driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers often highlight its high purity (typically ≥95%) and compliance with Good Manufacturing Practices (GMP) standards. The compound is available in various quantities, from milligrams for laboratory research to kilograms for industrial-scale production. Recent trends in custom synthesis and contract research organizations (CROs) have further boosted its visibility in the chemical marketplace.

In summary, 3-Amino-2-(2-methylphenyl)methylpropan-1-ol (CAS No. 1017371-15-1) is a versatile and valuable compound with broad applications in pharmaceuticals, material science, and catalysis. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like CNS drug development and green chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advanced chemical synthesis and innovative material design.